Cas no 405165-12-0 (4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene)

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene is a boronate ester-functionalized thiophene derivative, commonly employed as a key intermediate in organic synthesis and materials science. The octyl side chain enhances solubility in organic solvents, facilitating its use in solution-phase reactions, while the dioxaborolane group serves as a versatile handle for Suzuki-Miyaura cross-coupling reactions. This compound is particularly valuable in the synthesis of conjugated polymers and small molecules for optoelectronic applications, such as organic semiconductors and OLED materials. Its stability under ambient conditions and compatibility with diverse reaction conditions make it a reliable building block for advanced molecular architectures.

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene structure

405165-12-0 structure

Product Name:4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene

CAS No:405165-12-0

MF:C₁₈H₃₁BO₂S

MW:322.3135

MDL:MFCD27976835

CID:2184089

PubChem ID:253660033

Update Time:2025-10-23

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

- 4-N-octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
- 4-octylthiophene-2-boronic acid pinacol ester
- 4-n-Octyl-2-thiopheneboronic Acid Pinacol Ester
- 4,4,5,5-Tetramethyl-2-(4-n-octyl-2-thienyl)-1,3,2-dioxaborolan
- 4,4,5,5-Tetramethyl-2-(4-octylthiophen-2-yl)-1,3,2-dioxaborolane
- O0411
- J3.602.000H
- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-4-octylthiophene
- 405165-12-0
- MFCD27976835
- T72435
- 4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
- MDL： MFCD27976835
- Inchi： 1S/C18H31BO2S/c1-6-7-8-9-10-11-12-15-13-16(22-14-15)19-20-17(2,3)18(4,5)21-19/h13-14H,6-12H2,1-5H3
- InChI Key： RKYWQDDPNVTJJQ-UHFFFAOYSA-N
- SMILES： S1C([H])=C(C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 322.2137816g/mol
Monoisotopic Mass: 322.2137816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 8
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.7

Experimental Properties

Refractive Index: 1.4930-1.4970

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Security Information

Storage Condition：0-10°C

4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	O0411-5G	4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	405165-12-0	>96.0%(GC)	5g	¥2635.00	2024-04-16
Chemenu	CM214282-1g	4,4,5,5-Tetramethyl-2-(4-octylthiophen-2-yl)-1,3,2-dioxaborolane	405165-12-0	95+%	1g	$326	2021-08-04
abcr	AB474640-1 g	4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene, 96%; .	405165-12-0	96%	1g	€163.60	2023-07-18
abcr	AB474640-5 g	4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene, 96%; .	405165-12-0	96%	5g	€509.30	2023-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O867100-200mg	4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	405165-12-0	≥96%	200mg	￥354.60	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O867100-1g	4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	405165-12-0	≥96%	1g	￥860.40	2022-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	O0411-1G	4-n-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	405165-12-0	>96.0%(GC)	1g	¥850.00	2024-04-16
Chemenu	CM214282-1g	4,4,5,5-Tetramethyl-2-(4-octylthiophen-2-yl)-1,3,2-dioxaborolane	405165-12-0	95%+	1g	$363	2023-01-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	O0411-5g	4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	405165-12-0	96.0%(GC)	5g	￥3990.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	O0411-1g	4-N-Octyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	405165-12-0	96.0%(GC)	1g	￥1180.0	2022-06-10